Cas no 218301-96-3 (1H-Pyrazole-3-carboxylic acid,1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester)
218301-96-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid,1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester
CAS No:218301-96-3
MF:C17H12FN3O3
MW:325.293887138367
CID:1404417
Update Time:2024-08-15
1H-Pyrazole-3-carboxylic acid,1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid,1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester
- 1H-Pyrazole-3-carboxylic acid, 1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester
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- Inchi: 1S/C17H12FN3O3/c1-2-23-17(22)14-9-15(16-4-3-7-24-16)21(20-14)12-5-6-13(18)11(8-12)10-19/h3-9H,2H2,1H3
- InChI Key: YLWAKKCVGLCOFG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C(C#N)=C2)C(C2=CC=CO2)=CC(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 325.08636
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 485.5±45.0 °C(Predicted)
- PSA: 81.05
- pka: -2.99±0.10(Predicted)
1H-Pyrazole-3-carboxylic acid,1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-, ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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